Cas no 81428-02-6 (2H-ISOINDOLE-2-ETHANESULFONAMIDE, N-ETHYL-1,3-DIHYDRO-1,3-DIOXO-)

81428-02-6 structure
Product name:2H-ISOINDOLE-2-ETHANESULFONAMIDE, N-ETHYL-1,3-DIHYDRO-1,3-DIOXO-
2H-ISOINDOLE-2-ETHANESULFONAMIDE, N-ETHYL-1,3-DIHYDRO-1,3-DIOXO- Chemical and Physical Properties
Names and Identifiers
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- 2H-ISOINDOLE-2-ETHANESULFONAMIDE, N-ETHYL-1,3-DIHYDRO-1,3-DIOXO-
- 81428-02-6
- 2-(1,3-Dioxoisoindol-2-yl)-N-ethylethanesulfonamide
- 2-(1,3-Dioxoisoindolin-2-yl)-N-ethylethane-1-sulfonamide
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- Inchi: InChI=1S/C12H14N2O4S/c1-2-13-19(17,18)8-7-14-11(15)9-5-3-4-6-10(9)12(14)16/h3-6,13H,2,7-8H2,1H3
- InChI Key: DYDYSSNHRYDWQL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 282.06742811Da
- Monoisotopic Mass: 282.06742811Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 91.9Ų
2H-ISOINDOLE-2-ETHANESULFONAMIDE, N-ETHYL-1,3-DIHYDRO-1,3-DIOXO- Related Literature
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Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
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2. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
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Hans Raj Bhat,Prashant Gahtori,Surajit Kumar Ghosh,Kabita Gogoi,Anil Prakash,Ramendra K. Singh New J. Chem., 2013,37, 2654-2662
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Christian R. Samanamu,Elena N. Zamora,Leslie A. Lesikar,Jean-Luc Montchamp,Anne F. Richards CrystEngComm, 2008,10, 1372-1378
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Mária Andraščíková,Svetlana Hrouzková Anal. Methods, 2013,5, 1374-1384
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M. Mohsen Mahmoodi,Stephanie A. Fisher,Roger Y. Tam,Philip C. Goff,Reid B. Anderson,Jane E. Wissinger,David A. Blank,Molly S. Shoichet,Mark D. Distefano Org. Biomol. Chem., 2016,14, 8289-8300
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Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
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